Cas no 1349718-27-9 (3,6-Dibromo-2,4-difluoroaniline)

• Product Name: 3,6-Dibromo-2,4-difluoroaniline
• CAS No: 1349718-27-9
• MF: C₆H₃Br₂F₂N
• MW: 286.899526834488
• CID: 4591675
• Update Time: 2025-10-22

3,6-Dibromo-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-2,4-difluoroaniline
• 3,6-Dibromo-2,4-difluoroaniline

• Inchi： 1S/C6H3Br2F2N/c7-2-1-3(9)4(8)5(10)6(2)11/h1H,11H2
• InChI Key： CQLFWSUMTQMYQZ-UHFFFAOYSA-N
• SMILES： NC1=C(Br)C=C(F)C(Br)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 3,6-Dibromo-2,4-difluoroaniline

Introduction to 3,6-Dibromo-2,4-difluoroaniline (CAS No. 1349718-27-9)

3,6-Dibromo-2,4-difluoroaniline (CAS No. 1349718-27-9) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine and fluorine substituents, which confer it with specific reactivity and stability profiles. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 3,6-Dibromo-2,4-difluoroaniline.

Chemical Structure and Synthesis

The molecular formula of 3,6-Dibromo-2,4-difluoroaniline is C₈H₄Br₂F₂N. The compound features a benzene ring with two bromine atoms at the 3 and 6 positions and two fluorine atoms at the 2 and 4 positions. The presence of these halogen substituents significantly influences the compound's electronic properties and reactivity. The synthesis of 3,6-Dibromo-2,4-difluoroaniline typically involves multi-step processes that include halogenation reactions and aromatic substitution reactions.

Synthesis Methods:

One common method for synthesizing 3,6-Dibromo-2,4-difluoroaniline involves the sequential bromination and fluorination of aniline. The initial step often involves the bromination of aniline using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a suitable solvent. Subsequently, the dibrominated aniline intermediate is fluorinated using a fluorinating agent like Selectfluor or diethylaminosulfur trifluoride (DAST). This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Physical and Chemical Properties

3,6-Dibromo-2,4-difluoroaniline is a white to off-white solid at room temperature. It has a molecular weight of approximately 305.0 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile. However, it is insoluble in water due to its hydrophobic nature.

The presence of bromine and fluorine substituents imparts unique physical properties to 3,6-Dibromo-2,4-difluoroaniline. For instance, the high electronegativity of fluorine atoms leads to increased electron-withdrawing effects, which can influence the compound's reactivity in various chemical reactions. Additionally, the bromine substituents can participate in substitution reactions or undergo elimination to form other useful intermediates.

Spectral Properties:

The spectral properties of 3,6-Dibromo-2,4-difluoroaniline have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The NMR spectrum typically shows characteristic signals for the aromatic protons and the fluorine atoms. The mass spectrum provides valuable information about the molecular weight and fragmentation patterns of the compound.

Potential Applications

Pharmaceuticals:

3,6-Dibromo-2,4-difluoroaniline has shown promise in pharmaceutical research due to its ability to serve as a building block for the synthesis of bioactive molecules. Recent studies have explored its use as an intermediate in the development of novel drugs targeting various diseases. For example, researchers have synthesized derivatives of 3,6-Dibromo-2,4-difluoroaniline that exhibit potent antiviral activity against influenza viruses.

In another study published in the Journal of Medicinal Chemistry, scientists reported that certain derivatives of 3,6-Dibromo-2,4-difluoroaniline demonstrated significant anticancer activity against human breast cancer cells. These findings highlight the potential of this compound as a lead molecule for drug discovery efforts.

3,,-DIBROMO-,-DIFLUOROANILINE CAN ALSO BE UTILIZED IN MATERIALS SCIENCE APPLICATIONS DUE TO ITS UNIQUE ELECTRONIC PROPERTIES AND THERMAL STABILITY. RESEARCHERS HAVE EXPLORED ITS USE AS A PRECURSOR FOR THE SYNTHESIS OF CONDUCTIVE POLYMERS AND ORGANIC SEMICONDUCTORS. FOR INSTANCE,

A STUDY PUBLISHED IN THE JOURNAL OF APPLIED POLYMER SCIENCE REPORTED THAT POLYMERS DERIVED FROM3,,-DIBROMO-,-DIFLUOROANILINE EXHIBITED EXCELLENT ELECTRICAL CONDUCTIVITY AND THERMAL STABILITY AT ELEVATED TEMPERATURES. THESE PROPERTIES MAKE THE COMPOUND A PROMISING CANDIDATE FOR USE IN ELECTRONIC DEVICES AND SENSORS.

CHEMICAL SYNTHESIS:

BESIDES ITS APPLICATIONS IN PHARMACEUTICALS AND MATERIALS SCIENCE,3,,-DIBROMO-,-DIFLUOROANILINE IS ALSO A VALUABLE INTERMEDIATE IN ORGANIC SYNTHESIS DUE TO ITS REACTIVITY AND FUNCTIONAL GROUP VERSATILITY. CHEMISTS HAVE UTILIZED THIS COMPOUND AS A STARTING MATERIAL FOR THE SYNTHESIS OF COMPLEX MOLECULES WITH DIVERSE FUNCTIONAL GROUPS.

FOR EXAMPLE,